3-(butoxymethyl)-1-methyl-1H-pyrazole-4-sulfonyl chloride

• IUPAC Name: 3-(butoxymethyl)-1-methylpyrazole-4-sulfonyl chloride
• InChI: InChI=1S/C9H15ClN2O3S/c1-3-4-5-15-7-8-9(16(10,13)14)6-12(2)11-8/h6H,3-5,7H2,1-2H3
• InChI Key: AKVIWVHNDHGROH-UHFFFAOYSA-N
• Canonical SMILES: CCCCOCC1=NN(C=C1S(=O)(=O)Cl)C
• Molecular Formula: C9H15ClN2O3S
• Molecular Weight: 266.75 g/mol

Description

The compound “3-(butoxymethyl)-1-methyl-1H-pyrazole-4-sulfonyl chloride” is a complex organic molecule. It contains a pyrazole ring, which is a type of heterocyclic aromatic organic compound. The molecule also contains a sulfonyl chloride group, which is a functional group consisting of a sulfur atom bonded to two oxygen atoms and one chloride atom.

Synthesis Analysis

While the specific synthesis pathway for this compound is not available, it might involve several steps including the formation of the pyrazole ring, the introduction of the butoxymethyl and methyl groups, and the attachment of the sulfonyl chloride group. The synthesis could potentially involve reactions such as nucleophilic substitution or coupling reactions.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The pyrazole ring likely contributes to the compound’s stability and may influence its reactivity. The sulfonyl chloride group is typically reactive, particularly towards nucleophiles.

Chemical Reactions Analysis

Sulfonyl chlorides are typically reactive and can undergo various reactions such as nucleophilic substitution. The pyrazole ring might participate in various chemical reactions depending on the reaction conditions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its molecular structure. For instance, compounds containing sulfonyl chloride groups are typically liquid and have a strong, unpleasant odor. They are also typically denser than water and may react with water to produce hydrochloric acid.

Mechanism of Action

The mechanism of action of this compound would depend on its application. For instance, if it’s used as a reagent in a chemical reaction, its mechanism of action might involve the transfer of the sulfonyl group to another molecule.

Safety and Hazards

Compounds containing sulfonyl chloride groups can be hazardous. They can cause burns and eye damage, and may be harmful if inhaled or swallowed. Proper safety measures should be taken when handling such compounds.